Cas no 2098101-75-6 (6-(3,5-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-(3,5-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098101-75-6
• MF: C₁₁H₈Cl₂N₂O₂
• MW: 271.099420547485
• CID: 5725050
• PubChem ID: 122239024
• Update Time: 2025-06-08

6-(3,5-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-dichlorophenyl)-3-methyl-1H-pyrimidine-2,4-dione
• AKOS040811994
• 2098101-75-6
• F1967-7205
• 6-(3,5-dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 6-(3,5-dichlorophenyl)-3-methyl-
• 6-(3,5-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C11H8Cl2N2O2/c1-15-10(16)5-9(14-11(15)17)6-2-7(12)4-8(13)3-6/h2-5H,1H3,(H,14,17)
• InChI Key： NESXDSPIWATAGN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC(N(C)C(N1)=O)=O)Cl

Computed Properties

• Exact Mass: 269.9962829g/mol
• Monoisotopic Mass: 269.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• pka: 8.74±0.40(Predicted)

Additional information on 6-(3,5-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-(3,5-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098101-75-6)

6-(3,5-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a significant compound in the field of pharmaceutical chemistry, characterized by its complex heterocyclic structure. This compound belongs to the tetrahydropyrimidine class, which has garnered considerable attention due to its versatile biological activities and potential applications in drug development. The presence of 3,5-dichlorophenyl and methyl substituents in its molecular framework contributes to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The synthesis and characterization of 6-(3,5-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione have been extensively studied in recent years. Researchers have focused on optimizing synthetic pathways to achieve high yields and purity while minimizing side reactions. Advanced computational methods have been employed to predict the compound's behavior in various chemical environments, aiding in the design of efficient synthetic strategies.

One of the most compelling aspects of this compound is its potential as a precursor in the development of novel therapeutic agents. The tetrahydropyrimidine core is a well-known pharmacophore found in numerous bioactive molecules. For instance, derivatives of tetrahydropyrimidines have shown promise in treating a range of diseases, including infectious disorders and chronic conditions. The dichlorophenyl group enhances lipophilicity and metabolic stability, which are critical factors for drug efficacy.

Recent studies have highlighted the role of 6-(3,5-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione in exploring new mechanisms of action for existing drugs. By modifying its structure or incorporating it into larger molecules, researchers aim to develop compounds with improved pharmacokinetic profiles and reduced toxicity. This approach aligns with the growing trend toward rational drug design, where computational modeling and high-throughput screening are integral components.

The compound's reactivity also makes it a useful intermediate in organic synthesis. Its dione functionality allows for further derivatization through various chemical reactions such as condensation and cyclization. These transformations can lead to novel heterocyclic compounds with distinct biological activities. For example, researchers have investigated its potential as a building block for kinase inhibitors or antimicrobial agents.

In the context of drug discovery pipelines, 6-(3,5-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been evaluated for its interactions with biological targets. Initial assays suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to therapeutic intervention. While these findings are preliminary, they underscore the importance of exploring structurally diverse compounds like this one to uncover new therapeutic opportunities.

The synthesis of 6-(3,5-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step processes that require careful control of reaction conditions. Modern synthetic techniques such as flow chemistry and microwave-assisted reactions have been employed to enhance efficiency and scalability. These methods not only improve yield but also reduce waste generation—a critical consideration in sustainable chemistry practices.

The compound's physicochemical properties have been thoroughly characterized using spectroscopic and chromatographic techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming its structural integrity and identifying functional groups. Mass spectrometry (MS) has provided insights into its fragmentation patterns under different conditions.

The potential applications of 6-(3,5-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2，4-dione extend beyond pharmaceuticals into agrochemicals and materials science. Its structural motifs are reminiscent of compounds that exhibit herbicidal or fungicidal activity. Additionally， researchers have explored its use as a ligand or catalyst in various organic transformations due to its electron-deficient nature。

In conclusion,6-(3，5-Dichlorophenyl)-3-methyl-1，2，3，4-tetrahydropyrimidine-2，4-dione represents a promising candidate for further investigation in medicinal chemistry。 Its unique structural features combined with demonstrated synthetic accessibility make it an attractive scaffold for developing novel bioactive molecules。 As research continues to uncover new applications for this compound， it is likely to play an increasingly important role in drug discovery efforts worldwide。